Cas no 104436-60-4 (4-(bromomethyl)-3-methoxybenzonitrile)

• Product Name: 4-(bromomethyl)-3-methoxybenzonitrile
• CAS No: 104436-60-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD07368343
• CID: 138996
• PubChem ID: 14752995
• Update Time: 2024-11-03

4-(bromomethyl)-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(bromomethyl)-3-methoxy-
• 4-(bromomethyl)-3-methoxybenzonitrile
• 4-bromomethyl-3-methoxybenzonitrile
• 4-Cyano-2-methoxybenzyl bromide
• 2-methoxy-4-cyanobenzyl bromide
• Benzonitrile, 4-(bromomethyl)-3-methoxy-
• MVOJMSXNCBJLFJ-UHFFFAOYSA-N
• 104436-60-4
• SCHEMBL411153
• DTXSID30563638
• 4-Bromomethy-3-methoxybenzonitrile
• AKOS015914582
• FT-0703938
• 4-cyano-2-methoxybenzylbromide
• MFCD07368343
• 4-Bromomethyl-3-methoxy-benzonitrile
• BS-14210
• EN300-123137
• 4-cyano-2-methoxybenzyl bromide

• MDL： MFCD07368343
• Inchi： 1S/C9H8BrNO/c1-12-9-4-7(6-11)2-3-8(9)5-10/h2-4H,5H2,1H3
• InChI Key： MVOJMSXNCBJLFJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=CC=1OC

Computed Properties

• Exact Mass: 224.97900
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 302.5±37.0 °C at 760 mmHg
• Flash Point: 136.7±26.5 °C
• PSA: 33.02000
• LogP: 2.46178
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-(bromomethyl)-3-methoxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides